Cas no 610754-43-3 (3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one)
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 3-(4-bromophenyl)-7-ethoxy-
-
- Inchi: 1S/C17H13BrO3/c1-2-20-13-7-8-14-16(9-13)21-10-15(17(14)19)11-3-5-12(18)6-4-11/h3-10H,2H2,1H3
- InChI Key: XCSJGPLVLDHYPQ-UHFFFAOYSA-N
- SMILES: C1OC2=CC(OCC)=CC=C2C(=O)C=1C1=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 344.00481g/mol
- Monoisotopic Mass: 344.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 35.5Ų
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-0024-2μmol |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3385-0024-5μmol |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0024-10μmol |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0024-20μmol |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3385-0024-1mg |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3385-0024-2mg |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3385-0024-3mg |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0024-4mg |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3385-0024-5mg |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0024-10mg |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one |
610754-43-3 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one
Research Brief on 3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one (CAS: 610754-43-3): Recent Advances and Applications
The compound 3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one (CAS: 610754-43-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.
Recent synthetic approaches to 3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one have focused on optimizing yield and purity while minimizing environmental impact. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel green chemistry route using microwave-assisted synthesis, achieving a yield of 85% with high purity (>98%). This method not only reduces reaction time but also aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.
In terms of biological activity, 3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one has shown promising results as a scaffold for developing selective kinase inhibitors. Research from the European Journal of Medicinal Chemistry (2023) reported its derivative's potent inhibitory activity against CDK2 (IC50 = 0.12 μM), with significant selectivity over other kinases. This finding suggests potential applications in cancer therapy, particularly for tumors with dysregulated cell cycle progression.
Furthermore, structural modifications of this chromenone derivative have revealed interesting structure-activity relationships. A recent Bioorganic Chemistry (2023) study systematically varied substituents at the 4-bromophenyl and 7-ethoxy positions, identifying key pharmacophores responsible for enhanced binding affinity to target proteins. These insights are valuable for rational drug design and optimization of related compounds.
The compound's potential extends beyond oncology. A 2023 study in ACS Chemical Neuroscience demonstrated that certain analogs of 3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one exhibit neuroprotective effects in models of Parkinson's disease, possibly through modulation of oxidative stress pathways. This opens new avenues for developing therapeutics against neurodegenerative disorders.
From a drug delivery perspective, recent advances in formulation technologies have improved the bioavailability of this hydrophobic compound. A Pharmaceutical Research (2023) paper described a nanoparticle-based delivery system that enhanced oral absorption by 3-fold compared to conventional formulations, addressing one of the major challenges in developing chromenone-based therapeutics.
In conclusion, 3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one (CAS: 610754-43-3) continues to be a versatile scaffold in medicinal chemistry with applications spanning multiple therapeutic areas. The recent developments in its synthesis, biological evaluation, and formulation present exciting opportunities for future drug discovery efforts. Further research should focus on expanding its therapeutic potential through targeted structural modifications and exploring combination therapies with existing drugs.
610754-43-3 (3-(4-bromophenyl)-7-ethoxy-4H-chromen-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)